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Compound of Interest

Compound Name: Sulfo-Cy5.5 dUTP

Cat. No.: B15138488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of Sulfo-Cy5.5 deoxyuridine triphosphate

(dUTP), a far-red fluorescently labeled nucleotide essential for a variety of molecular biology

and cellular analysis applications. This document details its core physicochemical properties,

provides protocols for its use in enzymatic DNA labeling, and visualizes its structure and

experimental workflows.

Core Properties of Sulfo-Cy5.5 dUTP
Sulfo-Cy5.5 dUTP is a modified deoxyuridine triphosphate that is readily incorporated into

newly synthesized DNA by various DNA polymerases. The attached Sulfo-Cy5.5 dye is a

water-soluble, far-red fluorescent dye known for its high photostability and quantum yield.[1][2]

Its emission in the far-red spectrum minimizes interference from autofluorescence common in

biological samples, leading to an enhanced signal-to-noise ratio.[3]

Quantitative Data Summary
The key quantitative properties of Sulfo-Cy5.5 dUTP are summarized in the table below for

easy reference and comparison.
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Property Value Reference(s)

Molecular Weight 1554.97 g/mol (as lithium salt) [2][3]

1519.37 g/mol [1]

Molecular Formula
C₅₈H₆₃N₆Li₆O₂₈P₃S₄ (as

lithium salt)
[3]

C₅₈H₆₉N₆O₂₈P₃S₄ [1]

Excitation Maximum ~675 - 684 nm [2][4]

Emission Maximum ~694 - 710 nm [2][4]

Stokes Shift ~19 nm [2]

Purity ≥ 95% (typically by HPLC-MS) [2]

Chemical Structure of Sulfo-Cy5.5 dUTP
Sulfo-Cy5.5 dUTP consists of three main components: a deoxyuridine triphosphate moiety, a

stable linker arm, and the Sulfo-Cyanine5.5 fluorophore. The extended linker arm is designed

to increase the efficiency of enzymatic incorporation compared to directly modified nucleotides.

[3][5]
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Simplified Structure of Sulfo-Cy5.5 dUTP

Deoxyuridine Triphosphate

Linker Arm

Fluorophore

Deoxyribose

Uracil

N1

α-β-γ
Triphosphate

C5'

Amino-11-Linker

C5

Sulfo-Cy5.5 Core

Click to download full resolution via product page

Caption: Simplified schematic of Sulfo-Cy5.5 dUTP's core components.

Experimental Protocols
Sulfo-Cy5.5 dUTP is primarily used for the enzymatic labeling of DNA probes for applications

such as Fluorescence In Situ Hybridization (FISH), microarray analysis, and other nucleic acid

hybridization assays.[3][6] Below are detailed methodologies for common labeling techniques.

DNA Probe Labeling by Nick Translation
Nick translation is a common method for generating highly labeled DNA probes. This protocol is

adapted from standard nick translation procedures.[6]
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Materials:

DNA template (1 µg)

Sulfo-Cy5.5 dUTP

10x Nick Translation Buffer (0.5 M Tris-HCl pH 7.5, 0.1 M MgSO₄, 1 mM DTT)

dNTP mix (without dTTP): 0.5 mM dATP, 0.5 mM dCTP, 0.5 mM dGTP

dTTP, 0.25 mM

Enzyme Mix (DNA Polymerase I and DNase I)

Stop Buffer (0.5 M EDTA, pH 8.0)

Nuclease-free water

Purification column (e.g., spin column)

Procedure:

In a microcentrifuge tube, combine the following on ice:

1 µg of DNA template

5 µL of 10x Nick Translation Buffer

5 µL of dNTP mix (without dTTP)

A mix of dTTP and Sulfo-Cy5.5 dUTP. The ratio of labeled to unlabeled dUTP may need

optimization, a starting point is a 1:3 ratio of dTTP to Sulfo-Cy5.5 dUTP.

1 µL of Enzyme Mix

Add nuclease-free water to a final volume of 50 µL.

Mix the components gently and centrifuge briefly to collect the reaction at the bottom of the

tube.
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Incubate the reaction at 15°C for 90 minutes. Incubation time can be adjusted to generate

DNA fragments of the desired size range (typically 200-500 bp).

Stop the reaction by adding 5 µL of Stop Buffer.

Purify the labeled probe using a spin column according to the manufacturer's instructions to

remove unincorporated nucleotides.

Store the labeled probe at -20°C in the dark.

Probe Labeling by Polymerase Chain Reaction (PCR)
Incorporating Sulfo-Cy5.5 dUTP during PCR allows for the generation of fluorescently labeled

amplicons.

Materials:

DNA template

Forward and reverse primers

Thermostable DNA polymerase (e.g., Taq polymerase)

PCR buffer

dNTP mix (containing dATP, dCTP, dGTP)

dTTP and Sulfo-Cy5.5 dUTP

Nuclease-free water

Procedure:

Set up the PCR reaction. The key consideration is the ratio of dTTP to Sulfo-Cy5.5 dUTP. A

common starting point is a 1:3 or 1:4 ratio of dTTP to the labeled dUTP. The optimal ratio

may vary depending on the polymerase and the specific application.

A typical 50 µL reaction mixture would include:
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5 µL of 10x PCR Buffer

1 µL of dNTP mix (e.g., 10 mM each of dATP, dCTP, dGTP)

A mix of dTTP and Sulfo-Cy5.5 dUTP to achieve the desired final concentration and ratio.

1-5 µL of DNA template

1 µL of each primer (10 µM)

0.5 µL of DNA polymerase

Nuclease-free water to 50 µL.

Perform PCR using standard cycling conditions, although some optimization of annealing

and extension times may be necessary to accommodate the incorporation of the bulkier

labeled nucleotide.

Analyze the PCR product by gel electrophoresis. The labeled product should migrate slower

than an unlabeled product of the same size.

Purify the labeled PCR product to remove unincorporated primers and nucleotides.

Experimental Workflow Visualization
The general workflow for enzymatic DNA labeling involves the incorporation of the labeled

nucleotide followed by purification.
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Caption: General workflow for enzymatic DNA labeling with Sulfo-Cy5.5 dUTP.

Applications in Research and Development
The ability to generate highly fluorescent, far-red labeled DNA probes makes Sulfo-Cy5.5
dUTP a valuable tool in numerous applications:

Fluorescence In Situ Hybridization (FISH): For the detection and localization of specific DNA

sequences on chromosomes or in cells.[7][8]

Microarray Analysis: For labeling cDNA or cRNA to be hybridized to microarrays for gene

expression profiling.

In Vivo Imaging: The far-red emission is suitable for deep tissue imaging with reduced

background noise.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15138488?utm_src=pdf-body-img
https://www.benchchem.com/product/b15138488?utm_src=pdf-body
https://www.benchchem.com/product/b15138488?utm_src=pdf-body
https://www.benchchem.com/product/b15138488?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8065939/
https://www.researchgate.net/publication/15133187_Cyanine_dye_dUTP_analogs_for_enzymatic_labeling_of_DNA_probes
https://www.medchemexpress.com/sulfo-cy5-5-dutp.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Cytometry: Labeled probes can be used in flow-based assays for cellular analysis.[1]

Storage and Handling
Sulfo-Cy5.5 dUTP should be stored at -20°C in the dark.[3] It is important to avoid repeated

freeze-thaw cycles and prolonged exposure to light to maintain the integrity of the fluorophore.

When handling, it is recommended to work under low light conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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